Cas no 98069-92-2 (1H-Tetrazole, 1-butyl-)

1H-Tetrazole, 1-butyl- structure
1H-Tetrazole, 1-butyl- structure
Product name:1H-Tetrazole, 1-butyl-
CAS No:98069-92-2
MF:C5H10N4
MW:126.15969991684
CID:750755
PubChem ID:12144386

1H-Tetrazole, 1-butyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Tetrazole, 1-butyl-
    • 1-butyltetrazole
    • 98069-92-2
    • SCHEMBL2052713
    • KSUSTLKKFLDJNC-UHFFFAOYSA-N
    • DTXSID70478515
    • 1-butyl-1H-tetraazole
    • 1-butyl-1H-tetrazole
    • Inchi: InChI=1S/C5H10N4/c1-2-3-4-9-5-6-7-8-9/h5H,2-4H2,1H3
    • InChI Key: KSUSTLKKFLDJNC-UHFFFAOYSA-N
    • SMILES: CCCCN1C=NN=N1

Computed Properties

  • Exact Mass: 126.090546336g/mol
  • Monoisotopic Mass: 126.090546336g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 75.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 43.6Ų

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